4-Benzyl-1-methyl-3-phenylpiperazine
Description
4-Benzyl-1-methyl-3-phenylpiperazine is a novel piperazine derivative . It is a useful intermediate in the preparation of the antidepressant Mirtazapine . Mirtazapine belongs to the piperazinoazepine group of compounds .
Synthesis Analysis
The synthesis of 4-Benzyl-1-methyl-3-phenylpiperazine involves the use of lithium aluminium hydride (0.385 moles) suspended in tetrahydrofuran at 15° C. under a nitrogen atmosphere. 90 g of 4-benzyl-1-methyl-2-oxy-3-phenylpiperazine (0.321 moles) is added slowly over a period of 1 hour at 10–15° C .Molecular Structure Analysis
The molecular formula of 4-Benzyl-1-methyl-3-phenylpiperazine is C17H20N2 . The average mass is 252.354 Da and the monoisotopic mass is 252.162643 Da .Chemical Reactions Analysis
The chemical reaction involved in the synthesis of 4-Benzyl-1-methyl-3-phenylpiperazine is a reduction process. This process involves the use of lithium aluminium hydride .Safety and Hazards
properties
CAS RN |
23174-98-3 |
|---|---|
Molecular Formula |
C18H22N2 |
Molecular Weight |
266.4 g/mol |
IUPAC Name |
1-benzyl-4-methyl-2-phenylpiperazine |
InChI |
InChI=1S/C18H22N2/c1-19-12-13-20(14-16-8-4-2-5-9-16)18(15-19)17-10-6-3-7-11-17/h2-11,18H,12-15H2,1H3 |
InChI Key |
KGWHOILRUTWWPT-UHFFFAOYSA-N |
SMILES |
CN1CCN(C(C1)C2=CC=CC=C2)CC3=CC=CC=C3 |
Canonical SMILES |
CN1CCN(C(C1)C2=CC=CC=C2)CC3=CC=CC=C3 |
Origin of Product |
United States |
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